Cas no 681135-42-2 (9-Octadecen-1-one, 1-[5-(4-pyridinyl)-2-oxazolyl]-, (9Z)-)

• Product Name: 9-Octadecen-1-one, 1-[5-(4-pyridinyl)-2-oxazolyl]-, (9Z)-
• CAS No: 681135-42-2
• MF: C₂₆H₃₈N₂O₂
• MW: 410.592127323151
• CID: 1724773
• Update Time: 2024-11-27

9-Octadecen-1-one, 1-[5-(4-pyridinyl)-2-oxazolyl]-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecen-1-one, 1-[5-(4-pyridinyl)-2-oxazolyl]-, (9Z)-

• Inchi： 1S/C26H38N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(29)26-28-22-25(30-26)23-18-20-27-21-19-23/h9-10,18-22H,2-8,11-17H2,1H3/b10-9-
• InChI Key： DHNUCJPFCCTQCL-KTKRTIGZSA-N
• SMILES： C(C1=NC=C(C2C=CN=CC=2)O1)(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 410.29354

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Melting Point: 48-49 °C
• Boiling Point: 545.2±52.0 °C(Predicted)
• PSA: 55.99
• pka: 2.91±0.10(Predicted)